Epoque 80
Description
The term “Epoque 80” appears across multiple domains in the provided evidence, reflecting varied applications and contexts. Below is a structured overview:
Properties
CAS No. |
85594-38-3 |
|---|---|
Molecular Formula |
AgCuHgSnZn |
Molecular Weight |
556.1 g/mol |
InChI |
InChI=1S/Ag.Cu.Hg.Sn.Zn |
InChI Key |
BLJWQLFBQVZMKK-UHFFFAOYSA-N |
SMILES |
[Cu].[Zn].[Ag].[Sn].[Hg] |
Canonical SMILES |
[Cu].[Zn].[Ag].[Sn].[Hg] |
Other CAS No. |
94046-25-0 |
Synonyms |
ANA 2000 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds/Products
Given the ambiguity of “this compound” across contexts, comparisons are segmented by domain:
Shower Enclosures: this compound vs. Competing Models
Key Findings :
- The this compound’s 8 mm glass exceeds the thickness of many mid-range enclosures (typically 6 mm), enhancing durability .
- Its matt black aluminum profile distinguishes it from cheaper chrome-finished competitors but may lack customization options.
Automotive: Hispano Suiza T 49 vs. Contemporary Luxury Cars
Key Findings :
- The T 49’s 80 HP engine was advanced for its time, rivaling Rolls-Royce’s early models .
- Its aluminum body was innovative but less durable than steel, limiting widespread adoption.
Sustainable Fashion: Epoque Evolution vs. Competitors
Key Findings :
- Epoque Evolution’s 80% resale incentive is more generous than Patagonia’s program, though its product range is narrower .
Cultural and Historical Context: Belle Epoque vs. Other Eras
Key Findings :
- The Belle Epoque’s technological optimism contrasts with the Victorian era’s industrial pragmatism .
Notes on Ambiguity and Limitations
- Terminology: The phrase “this compound” lacks a unified definition across sources, appearing in product names (shower enclosures), historical contexts (80 HP engines), and marketing (80% resale incentives).
- Temporal Context: The “80” suffix often denotes measurements (e.g., width, horsepower) rather than chemical compounds.
Q & A
Basic Research Questions
Q. How to formulate a research question that aligns with Epoque 80's scope of 80+ countries and non-merged patent families?
- Methodological Approach :
- Define the research objective using the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) .
- Use this compound's coverage of 80+ countries to frame comparative studies, ensuring the question addresses gaps in patent law, technological trends, or cross-regional innovation patterns. For example: "How do patent classification disparities in this compound affect the reproducibility of innovation studies across jurisdictions?" .
- Validate feasibility by confirming data availability (e.g., metadata fields like EC/FI-FT classifications) and leveraging Epoque’s non-merged patent families to analyze raw jurisdictional data .
Q. What ethical considerations apply when using this compound’s publicly available patent data?
- Methodological Approach :
- Adhere to copyright laws and database terms of use. Cite original patent documents and avoid misrepresenting data .
- For sensitive technologies (e.g., biomedical patents), anonymize aggregated data to prevent misuse .
- Submit a formal data request to Epoque if required, detailing research objectives and methodology .
Q. How to ensure sample representativeness in studies using this compound’s multilingual patent abstracts?
- Methodological Approach :
- Use stratified sampling by country or technology class to mitigate geographic or linguistic biases .
- Cross-validate findings with full-text repositories (e.g., Espacenet) to address this compound’s lack of full-text data .
- Apply natural language processing (NLP) tools like BERT for multilingual text analysis, ensuring consistency in keyword extraction across languages .
Advanced Research Questions
Q. How to resolve contradictions in patent classification data between this compound and WPI?
- Methodological Approach :
- Conduct a concordance analysis using overlapping patent records (e.g., EPODOC entries) to map classification discrepancies .
- Apply statistical tests (e.g., Cohen’s κ) to quantify inter-database reliability and document limitations in methodology .
- Use triangulation with third-party databases (e.g., USPTO) to identify systemic biases .
Q. What statistical methods are suitable for analyzing temporal trends in this compound’s patent data?
- Methodological Approach :
- Employ time-series analysis (e.g., ARIMA models) to track innovation cycles, controlling for regional policy changes .
- Use survival analysis to study patent expiration patterns, incorporating covariates like technology domain and applicant type .
- Consult a statistician early to optimize power analysis and address missing data (e.g., incomplete family records) .
Q. How to design a mixed-methods study integrating this compound’s metadata with qualitative interviews?
- Methodological Approach :
- Phase 1: Use this compound to identify high-impact patents (e.g., citation counts ≥50) .
- Phase 2: Conduct semi-structured interviews with inventors, using thematic analysis to contextualize quantitative trends .
- Address integration challenges (e.g., reconciling inventor narratives with citation data) via iterative coding and member checking .
Q. What strategies mitigate biases in this compound’s exclusion of non-English abstracts?
- Methodological Approach :
- Train a multilingual transformer model (e.g., BART) to translate and standardize non-English abstracts, validating accuracy with native speakers .
- Limit analysis to patents with parallel English filings or use proxy metrics (e.g., inventor affiliations) to infer technology relevance .
- Disclose language-related limitations in the research methodology section .
Data Management & Validation
Q. How to create a replicable data pipeline for this compound studies?
- Methodological Approach :
- Document data extraction protocols (e.g., search queries, date filters) using FAIR principles .
- Store raw data in version-controlled repositories (e.g., Zenodo) with metadata templates .
- Use reproducibility checklists (e.g., STROBE for observational studies) to standardize reporting .
Q. How to validate hypotheses when this compound lacks patent family merging?
- Methodological Approach :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
